Cas no 74555-99-0 (N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 74555-99-0
• MF: C₁₆H₁₀BrNO₃
• MW: 344.15950345993
• CID: 1768367
• PubChem ID: 724208
• Update Time: 2025-06-07

N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-(4-bromophenyl)-2-oxo-
• N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide
• Oprea1_120786
• Oprea1_239003
• AKOS000597694
• SR-01000393595-1
• N-(4-bromophenyl)-2-oxochromene-3-carboxamide
• AB00079729-01
• STK408144
• Z27787072
• F0777-0613
• 74555-99-0
• AE-848/10136027
• SR-01000393595
• UPCMLD0ENAT0500-3824:001

• Inchi： 1S/C16H10BrNO3/c17-11-5-7-12(8-6-11)18-15(19)13-9-10-3-1-2-4-14(10)21-16(13)20/h1-9H,(H,18,19)
• InChI Key： MPFQLHJYNVDUEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 342.9844
• Monoisotopic Mass: 342.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Additional information on N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide

N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 74555-99-0): An Overview

N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 74555-99-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 3-(4-bromophenylamino)-2H-chromen-2-one, belongs to the class of chromene derivatives and exhibits a range of biological activities that make it a valuable candidate for various applications.

The structure of N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide is characterized by a chromene core with a substituted phenyl group and an amide functional group. The presence of the bromine atom on the phenyl ring imparts unique properties to the molecule, influencing its reactivity and biological activity. This compound has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial activities.

Recent research has highlighted the anti-inflammatory properties of N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide significantly reduced inflammation in animal models of arthritis.

In addition to its anti-inflammatory properties, N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. A recent study published in Cancer Research further elucidated the role of N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide in inhibiting tumor growth and metastasis.

The antimicrobial activity of N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide has also been explored. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism by which it exerts its antimicrobial effects is not yet fully understood, but it is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. A study published in the Journal of Antibiotics in 2019 reported that N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide effectively inhibited the growth of multidrug-resistant strains of bacteria, making it a potential lead compound for the development of new antibiotics.

Beyond its biological activities, N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide has also been investigated for its synthetic applications. The chromene core provides a versatile platform for further chemical modifications, allowing researchers to explore a wide range of structural variations to optimize its properties for specific applications. For example, synthetic chemists have developed efficient routes to synthesize derivatives of N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide with enhanced potency and selectivity. These efforts have led to the discovery of novel compounds with improved pharmacological profiles.

In conclusion, N-(4-bromophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 74555-99-0) is a multifaceted compound with significant potential in various fields of research and development. Its anti-inflammatory, anticancer, and antimicrobial properties make it a valuable candidate for therapeutic applications, while its synthetic versatility opens up new avenues for further exploration and optimization. As research continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge, further solidifying its importance in the scientific community.